Cas no 2229305-95-5 (4-(2,4-dimethyl-1H-pyrrol-3-yl)methylpiperidine)

4-(2,4-Dimethyl-1H-pyrrol-3-yl)methylpiperidine is a heterocyclic organic compound featuring a piperidine core substituted with a 2,4-dimethylpyrrole moiety. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both pyrrole and piperidine rings enhances its versatility in forming complex molecular architectures, particularly in the development of bioactive compounds. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in organic synthesis. The compound’s well-defined structure and functional group reactivity make it suitable for applications in medicinal chemistry, where precise molecular modifications are often required.
4-(2,4-dimethyl-1H-pyrrol-3-yl)methylpiperidine structure
2229305-95-5 structure
Product Name:4-(2,4-dimethyl-1H-pyrrol-3-yl)methylpiperidine
CAS No:2229305-95-5
MF:C12H20N2
MW:192.300602912903
CID:6448678
PubChem ID:165714673
Update Time:2025-10-28

4-(2,4-dimethyl-1H-pyrrol-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-dimethyl-1H-pyrrol-3-yl)methylpiperidine
    • 4-[(2,4-dimethyl-1H-pyrrol-3-yl)methyl]piperidine
    • 2229305-95-5
    • EN300-1793062
    • Inchi: 1S/C12H20N2/c1-9-8-14-10(2)12(9)7-11-3-5-13-6-4-11/h8,11,13-14H,3-7H2,1-2H3
    • InChI Key: OSAWJCNHJKHGAO-UHFFFAOYSA-N
    • SMILES: N1CCC(CC2C(C)=CNC=2C)CC1

Computed Properties

  • Exact Mass: 192.162648646g/mol
  • Monoisotopic Mass: 192.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 27.8Ų

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Additional information on 4-(2,4-dimethyl-1H-pyrrol-3-yl)methylpiperidine

4-(2,4-Dimethyl-1H-Pyrrol-3-yl)methylpiperidine: A Comprehensive Overview

4-(2,4-Dimethyl-1H-pyrrol-3-yl)methylpiperidine, also known by its CAS number CAS No 2229305-95-5, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 4-(2,4-Dimethyl-1H-pyrrol-3-yl)methylpiperidine consists of a piperidine ring substituted with a methyl group at the 4-position. The substituent itself is a pyrrole ring with two methyl groups attached at the 2 and 4 positions. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and intermolecular interactions.

Recent research has highlighted the potential of CAS No 2229305-95-5 in the field of medicinal chemistry. Studies have shown that this compound exhibits promising biological activity, particularly in modulating key cellular pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(2,4-Dimethyl-1H-pyrrol-3-yl)methylpiperidine can act as a potent inhibitor of certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for drug development.

In addition to its medicinal applications, CAS No 2229305-95-5 has also found use in materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in this area have been documented in prominent journals such as Chemical Communications and Angewandte Chemie.

The synthesis of 4-(2,4-Dimethyl-1H-pyrrol-3-yl)methylpiperidine involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by alkylation with piperidine derivatives. Researchers have optimized these steps to improve yield and purity, employing techniques such as microwave-assisted synthesis and catalytic hydrogenation. These improvements have made the compound more accessible for large-scale production and further studies.

From an environmental standpoint, there is growing interest in understanding the ecological impact of compounds like CAS No 2229305-95-5. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Initial findings suggest that it exhibits low toxicity to aquatic organisms when used within recommended concentrations. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 4-(2,4-Dimethyl-1H-pyrrol-3-yl)methylpiperidine, or CAS No 2229305

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